Cas no 309756-97-6 (Cyclopentanecarboxamide,1-amino-2-ethyl-, (1R,2S)-)

• Product Name: Cyclopentanecarboxamide,1-amino-2-ethyl-, (1R,2S)-
• CAS No: 309756-97-6
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 300624
• Update Time: 2024-01-27

Cyclopentanecarboxamide,1-amino-2-ethyl-, (1R,2S)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxamide,1-amino-2-ethyl-, (1R,2S)-
• Cyclopentanecarboxamide, 1-amino-2-ethyl-, (1R,2S)- (9CI)
• Cyclopentanecarboxamide, 1-amino-2-ethyl-, (1R,2S)-

• Inchi： 1S/C8H16N2O/c1-2-6-4-3-5-8(6,10)7(9)11/h6H,2-5,10H2,1H3,(H2,9,11)/t6-,8+/m0/s1
• InChI Key： DWNZJHJHRBGGSN-POYBYMJQSA-N
• SMILES： [C@@]1(N)(C(N)=O)CCC[C@@H]1CC

Computed Properties

• Exact Mass: 156.126
• Monoisotopic Mass: 156.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1A^2

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 311.7±21.0 °C(Predicted)
• pka: 16.14±0.40(Predicted)